Cas no 1889883-79-7 ({2-Aminospiro[3.4]octan-2-yl}methanol)
{2-Aminospiro[3.4]octan-2-yl}methanol Chemical and Physical Properties
Names and Identifiers
-
- EN300-6809762
- {2-aminospiro[3.4]octan-2-yl}methanol
- 1889883-79-7
- {2-Aminospiro[3.4]octan-2-yl}methanol
-
- Inchi: 1S/C9H17NO/c10-9(7-11)5-8(6-9)3-1-2-4-8/h11H,1-7,10H2
- InChI Key: JDUNPCYYCNAGLP-UHFFFAOYSA-N
- SMILES: OCC1(CC2(CCCC2)C1)N
Computed Properties
- Exact Mass: 155.131014166g/mol
- Monoisotopic Mass: 155.131014166g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 46.2Ų
{2-Aminospiro[3.4]octan-2-yl}methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6809762-0.05g |
{2-aminospiro[3.4]octan-2-yl}methanol |
1889883-79-7 | 95.0% | 0.05g |
$768.0 | 2025-03-12 | |
| Enamine | EN300-6809762-0.1g |
{2-aminospiro[3.4]octan-2-yl}methanol |
1889883-79-7 | 95.0% | 0.1g |
$804.0 | 2025-03-12 | |
| Enamine | EN300-6809762-0.25g |
{2-aminospiro[3.4]octan-2-yl}methanol |
1889883-79-7 | 95.0% | 0.25g |
$840.0 | 2025-03-12 | |
| Enamine | EN300-6809762-0.5g |
{2-aminospiro[3.4]octan-2-yl}methanol |
1889883-79-7 | 95.0% | 0.5g |
$877.0 | 2025-03-12 | |
| Enamine | EN300-6809762-1.0g |
{2-aminospiro[3.4]octan-2-yl}methanol |
1889883-79-7 | 95.0% | 1.0g |
$914.0 | 2025-03-12 | |
| Enamine | EN300-6809762-2.5g |
{2-aminospiro[3.4]octan-2-yl}methanol |
1889883-79-7 | 95.0% | 2.5g |
$1791.0 | 2025-03-12 | |
| Enamine | EN300-6809762-5.0g |
{2-aminospiro[3.4]octan-2-yl}methanol |
1889883-79-7 | 95.0% | 5.0g |
$2650.0 | 2025-03-12 | |
| Enamine | EN300-6809762-10.0g |
{2-aminospiro[3.4]octan-2-yl}methanol |
1889883-79-7 | 95.0% | 10.0g |
$3929.0 | 2025-03-12 |
{2-Aminospiro[3.4]octan-2-yl}methanol Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
Additional information on {2-Aminospiro[3.4]octan-2-yl}methanol
Recent Advances in the Study of {2-Aminospiro[3.4]octan-2-yl}methanol (CAS: 1889883-79-7) and Its Applications in Chemical Biology and Medicine
The compound {2-Aminospiro[3.4]octan-2-yl}methanol (CAS: 1889883-79-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This spirocyclic amine derivative exhibits a rigid, three-dimensional framework that makes it an attractive scaffold for drug discovery, particularly in targeting complex biological systems. Recent studies have explored its utility as a building block for novel pharmacophores, with promising results in modulating protein-protein interactions and enzyme inhibition.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a key intermediate in the synthesis of selective kinase inhibitors. The research team utilized {2-Aminospiro[3.4]octan-2-yl}methanol to develop a series of compounds showing nanomolar affinity for specific tyrosine kinases implicated in oncology indications. The spirocyclic structure was found to confer improved metabolic stability compared to linear analogs, addressing a common challenge in kinase inhibitor development.
In neuropharmacology, recent work has highlighted the potential of this scaffold in targeting neurotransmitter receptors. A Nature Chemical Biology publication (2024) reported the development of novel sigma receptor modulators derived from {2-Aminospiro[3.4]octan-2-yl}methanol, showing exceptional subtype selectivity. The three-dimensional character of the spirocycle was crucial for achieving this selectivity, suggesting broad applicability in CNS drug discovery programs.
The synthetic accessibility of {2-Aminospiro[3.4]octan-2-yl}methanol has also been improved through recent methodological advances. A 2023 Organic Letters paper described an asymmetric synthesis route achieving >99% ee using a novel chiral auxiliary approach. This development is particularly significant as it enables the production of enantiomerically pure material at scale, addressing previous limitations in supply for preclinical studies.
From a drug metabolism perspective, recent ADME studies have revealed favorable pharmacokinetic properties of derivatives containing this scaffold. The spirocyclic structure appears to confer resistance to first-pass metabolism while maintaining sufficient aqueous solubility, a rare combination that makes it particularly valuable for oral drug development. Several pharmaceutical companies have reportedly incorporated this scaffold into their discovery pipelines based on these findings.
Looking forward, the unique properties of {2-Aminospiro[3.4]octan-2-yl}methanol position it as a versatile tool in chemical biology and drug discovery. Its applications extend beyond small molecule therapeutics into areas such as targeted protein degradation and molecular glues. As synthetic methodologies continue to evolve and biological screening becomes more sophisticated, we anticipate seeing this scaffold play an increasingly important role in addressing challenging therapeutic targets.
1889883-79-7 ({2-Aminospiro[3.4]octan-2-yl}methanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)